Cas no 1489550-62-0 ([1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol)

• Product Name: [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol
• CAS No: 1489550-62-0
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5043175
• Update Time: 2025-05-23

[1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(1,3-thiazol-4-ylmethyl)azetidin-3-yl]methanol
• [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol

• Inchi： 1S/C8H12N2OS/c11-4-7-1-10(2-7)3-8-5-12-6-9-8/h5-7,11H,1-4H2
• InChI Key： OFXJRFJYNZOWPM-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CN1CC(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 0.2
• Topological Polar Surface Area: 64.599

Additional information on [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol

Introduction to [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol (CAS No. 1489550-62-0)

[1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol (CAS No. 1489550-62-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The chemical structure of [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol is composed of an azetidine ring linked to a thiazole moiety through a methylene bridge. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable scaffold for the design and synthesis of bioactive compounds. The thiazole ring, known for its aromaticity and electron-withdrawing properties, contributes to the compound's stability and reactivity, while the azetidine ring provides a flexible and versatile platform for further chemical modifications.

Recent studies have highlighted the potential of [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are crucial targets for drug discovery. The ability to selectively modulate GPCRs opens up new avenues for the treatment of diseases such as Alzheimer's disease, Parkinson's disease, and hypertension.

In addition to its pharmacological properties, [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol has been investigated for its role in improving drug delivery systems. A study published in the International Journal of Pharmaceutics explored the use of this compound as a prodrug precursor. By attaching it to other therapeutic agents, researchers were able to enhance the solubility and bioavailability of these drugs, thereby improving their therapeutic efficacy and reducing side effects.

The synthesis of [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-bromomethylthiazole with azetidine followed by reduction with a suitable reagent such as sodium borohydride. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

The safety profile of [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, [1-(1,3-Thiazol-4-ylmethyl)azetidin-3-yl]methanol (CAS No. 1489550-62-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive scaffold for the development of novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing drug discovery and improving patient outcomes.